Cas no 1936088-81-1 (1-(3-Methylazetidin-3-yl)pent-3-yn-1-one)

• Product Name: 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one
• CAS No: 1936088-81-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5820614
• PubChem ID: 130989815
• Update Time: 2025-06-11

1-(3-Methylazetidin-3-yl)pent-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1936088-81-1
• 1-(3-methylazetidin-3-yl)pent-3-yn-1-one
• EN300-795792
• 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one

• Inchi： 1S/C9H13NO/c1-3-4-5-8(11)9(2)6-10-7-9/h10H,5-7H2,1-2H3
• InChI Key： DJZZLJJZTYUZFM-UHFFFAOYSA-N
• SMILES： O=C(CC#CC)C1(C)CNC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one

Professional Introduction to Compound with CAS No. 1936088-81-1 and Product Name: 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one

The compound with the CAS number 1936088-81-1 and the product name 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

The molecular structure of 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one features a unique combination of functional groups, including an azetidine ring substituted with a methyl group at the 3-position and an acetylenic moiety at the 1-position. This structural motif has been strategically designed to enhance interactions with biological targets, making it a promising candidate for further exploration in drug discovery pipelines.

In recent years, there has been a growing interest in the development of small molecule inhibitors that modulate enzyme activity by targeting specific binding pockets. The presence of both the azetidine ring and the acetylenic group in 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one suggests potential applications in inhibiting various enzymes involved in critical biological pathways. For instance, the azetidine scaffold is known to mimic natural amino acid structures, which can facilitate binding to enzyme active sites, while the acetylenic group can serve as a handle for further chemical modifications to improve pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing treatments against inflammatory and infectious diseases. Current research indicates that modifications of azetidine derivatives can yield compounds with significant anti-inflammatory effects by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the acetylenic group provides a versatile platform for synthesizing analogs with enhanced bioavailability and metabolic stability, which are crucial factors for successful drug candidates.

Recent studies have also highlighted the role of 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one in modulating immune responses. The compound has shown promise in preclinical models as an immunomodulatory agent, potentially useful in treating autoimmune disorders and chronic inflammation. By targeting specific pathways involved in immune cell activation and cytokine production, this molecule could offer a new therapeutic approach for conditions where excessive inflammation plays a central role.

The synthesis of 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The construction of the azetidine ring is typically achieved through cycloaddition reactions or ring-closing metathesis, while the introduction of the acetylenic group can be accomplished via Sonogashira coupling or other transition-metal-catalyzed reactions. These synthetic strategies not only showcase the versatility of current chemical methodologies but also provide opportunities for generating libraries of related compounds for high-throughput screening.

In terms of pharmacological evaluation, 1-(3-Methylazetidin-3-yl)pent-3-yn-1-one has been subjected to rigorous testing in various cellular and animal models. Preliminary data suggest that it exhibits significant inhibitory activity against several target enzymes, including those implicated in cancer progression and neurodegenerative diseases. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for oral administration, which could enhance patient compliance and reduce dosing frequency.

The compound's potential extends beyond its enzymatic activity; it also demonstrates notable interactions with cellular receptors and signaling pathways. For example, studies have indicated that derivatives of this class can interfere with protein-protein interactions critical for cell survival and proliferation. This broad spectrum of activity positions 1-(3-Methylazetidin-3-ylo pent - 31 - on e) as a multifaceted tool for investigating complex biological networks and developing combination therapies.

From an industrial perspective, the development of 1-( 33 - Me t h y l az et i d i n - 33 - y l ) pe nt - 31 - yn - 31 - one underscores the importance of collaboration between academic researchers and pharmaceutical companies. Such partnerships facilitate the translation of laboratory discoveries into clinical candidates, ensuring that innovative molecules like this one reach patients who may benefit from them. The compound's unique structure also offers opportunities for intellectual property protection, which is essential for incentivizing further research and development.

Looking ahead, future research on 1-( 33 - Me t h y l az et i d i n - 33 - y l ) pe nt - 31 - yn - 31 - one will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging computational modeling techniques such as molecular dynamics simulations and virtual screening, researchers can identify structural modifications that enhance potency, selectivity, and pharmacokinetic properties. These efforts are crucial for advancing this compound from an academic curiosity to a viable therapeutic option.

In conclusion,1936088_81_11_ (also known as _ _ _ _ _ _ _ _ _ _ _ _ _ _ _) represents a significant contribution to medicinal chemistry_ offering_ promising_ potential_ as_ a_ lead_ molecule_ for_ developing_ new_ treatments._ Its unique structural features_ combined_ with preliminary evidence_ from preclinical studies_ make it an exciting candidate for further exploration._ As research continues_, we can expect additional insights into its mechanism_of_action_and therapeutic_applications._ The development_of such innovative compounds underscores_the ongoing importance_of basic_and applied_scientific_research_in advancing human_health_and_well-being.